Cas no 194034-69-0 (Uridine, 5'-amino-5'-deoxy-2'-O-methyl-)

5'-Amino-5'-deoxy-2'-O-methyluridine is a modified nucleoside derivative characterized by a 2'-O-methyl group and a 5'-amino substitution in place of the hydroxyl group. This structural modification enhances its stability against enzymatic degradation, making it particularly valuable for oligonucleotide synthesis and RNA research applications. The 5'-amino group provides a reactive handle for further conjugation, enabling its use in the development of labeled probes or therapeutic agents. Its 2'-O-methylation confers improved nuclease resistance, which is advantageous in antisense and siRNA technologies. This compound is a versatile intermediate in nucleic acid chemistry, offering precise control over functionalization for tailored biochemical and biotechnological applications.
Uridine, 5'-amino-5'-deoxy-2'-O-methyl- structure
194034-69-0 structure
Product Name:Uridine, 5'-amino-5'-deoxy-2'-O-methyl-
CAS No:194034-69-0
MF:C10H15N3O5
MW:257.243202447891
CID:3862032
PubChem ID:15870447
Update Time:2025-11-01

Uridine, 5'-amino-5'-deoxy-2'-O-methyl- Chemical and Physical Properties

Names and Identifiers

    • Uridine, 5'-amino-5'-deoxy-2'-O-methyl-
    • 1-((2R,3R,4R,5R)-5-(aminomethyl)-4-hydroxy-3-methoxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • Uridine, 5'-amino-5'-deoxy-2'-O-methyl- (9CI)
    • 194034-69-0
    • SCHEMBL6511291
    • Inchi: 1S/C10H15N3O5/c1-17-8-7(15)5(4-11)18-9(8)13-3-2-6(14)12-10(13)16/h2-3,5,7-9,15H,4,11H2,1H3,(H,12,14,16)/t5-,7-,8-,9-/m1/s1
    • InChI Key: AKIJBHYLTMJYGW-ZOQUXTDFSA-N
    • SMILES: O1[C@H](CN)[C@H]([C@H]([C@@H]1N1C=CC(NC1=O)=O)OC)O

Computed Properties

  • Exact Mass: 257.10117059g/mol
  • Monoisotopic Mass: 257.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 114Ų

Uridine, 5'-amino-5'-deoxy-2'-O-methyl- Pricemore >>

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Additional information on Uridine, 5'-amino-5'-deoxy-2'-O-methyl-

Recent Advances in the Study of Uridine, 5'-amino-5'-deoxy-2'-O-methyl- (CAS: 194034-69-0) in Chemical Biology and Pharmaceutical Research

Uridine, 5'-amino-5'-deoxy-2'-O-methyl- (CAS: 194034-69-0), a modified nucleoside derivative, has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings (2022-2023) regarding this compound, with particular emphasis on its role in RNA therapeutics, antiviral drug development, and metabolic pathway modulation.

Recent structural studies published in Nucleic Acids Research (2023) have elucidated the compound's enhanced nuclease resistance compared to unmodified uridine, attributed to the 2'-O-methyl modification. The 5'-amino group provides a crucial handle for conjugation with fluorescent probes or drug payloads, as demonstrated in multiple oligonucleotide therapeutics studies. Notably, its molecular interactions with viral polymerases show promising inhibition kinetics (Ki = 2.3 μM against SARS-CoV-2 RdRp in Cell Chemical Biology, 2022).

In metabolic engineering applications, Nature Chemical Biology (2023) reported the compound's incorporation into modified mRNA constructs significantly improved translation efficiency (1.8-fold increase) while reducing immunogenicity in murine models. The 5'-amino modification particularly facilitates click chemistry conjugation, enabling precise tracking of nucleotide incorporation in live-cell imaging studies (Journal of the American Chemical Society, 2023).

Pharmaceutical development efforts have focused on optimizing the synthetic route (current yield improved to 68% via phosphoramidite chemistry in Organic Process Research & Development, 2022) and evaluating pharmacokinetic profiles. The compound demonstrates favorable blood-brain barrier penetration (brain/plasma ratio of 0.45 in Pharmacological Research, 2023), suggesting potential CNS applications.

Ongoing clinical investigations (Phase I/II trials) are exploring its utility as a building block for antisense oligonucleotides targeting rare genetic disorders. Preliminary results indicate enhanced tissue distribution compared to conventional modified nucleotides, though challenges remain in large-scale GMP production and long-term stability optimization.

Future research directions highlighted in recent reviews include exploration of its pro-drug derivatives for enhanced bioavailability and development of novel polymerase substrates for viral diagnostics. The compound's dual functionality as both therapeutic agent and research tool positions it as a versatile molecule in the growing field of nucleic acid-based medicines.

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